3-(Difluoromethyl)-3-hydroxycyclobutane-1-carboxylic acid
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Overview
Description
“3-(Difluoromethyl)-1-methyl-1H-pyrazole-4-carboxylic acid” is a synthetic chemical that is used as a pesticide . It’s a key intermediate in the synthesis of succinate dehydrogenase inhibitors, which are a new class of fungicides .
Synthesis Analysis
The synthesis of this compound involves unique routes, such as the van Leusen pyrrole synthesis and the halogen dance reaction . A preparation method of this compound involves the reaction of difluoroacetic acid, which is relatively low in price and small in molar mass .Molecular Structure Analysis
The molecular formula of this compound is C6H6F2N2O2 . The molecular structure is based on structures generated from information available in ECHA’s databases .Chemical Reactions Analysis
The compound has been used in difluoromethylation processes based on X–CF2H bond formation where X is C(sp), C(sp2), C(sp3), O, N or S .Physical And Chemical Properties Analysis
The molecular weight of this compound is 176.12 .Scientific Research Applications
Fungicidal Activity
3-(Difluoromethyl)-3-hydroxycyclobutane-1-carboxylic acid: (referred to as DFC) has been investigated for its fungicidal properties. Researchers have synthesized novel succinate dehydrogenase inhibitors (SDHIs) containing DFC moieties. These SDHIs exhibit potent activity against Ascomycete pathogens, including both seed- and soilborne diseases and foliar diseases . The introduction of the difluoromethyl group adjacent to the acid function has proven highly effective in enhancing fungicidal efficacy.
Antiviral Potential
While research on DFC’s antiviral properties is still emerging, there is interest in exploring its potential as an antiviral agent. For instance, facile synthesis of 3-difluoromethyl-quinoxalin-2-mercapto-acetyl-urea has been demonstrated, which could lead to improved antiviral activity .
Broad-Spectrum Activity
Compounds derived from DFC, such as 3-(difluoromethyl-1-methyl-1H-pyrazole), exhibit broad-spectrum activities. These include antifungal effects against various pathogens. Notably, the presence of a difluoromethyl group next to the acid function enhances the compound’s efficacy .
Antibacterial Effects
In addition to antifungal properties, DFC derivatives have shown antibacterial effects. For instance, 2-methoxyphenyl 3-(difluoromethyl)-1-methyl-1H-pyrazole-4-carboxylate displayed superior antibacterial activity against Xanthomonas oryzae (Xoo) and Xanthomonas axonopodis pv. citri (Xac) compared to thiodiazole copper .
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
3-(difluoromethyl)-3-hydroxycyclobutane-1-carboxylic acid |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H8F2O3/c7-5(8)6(11)1-3(2-6)4(9)10/h3,5,11H,1-2H2,(H,9,10) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZBNQUVQZVCNMIV-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(CC1(C(F)F)O)C(=O)O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H8F2O3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
166.12 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-(Difluoromethyl)-3-hydroxycyclobutane-1-carboxylic acid |
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